BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Physical Properties of 1-Methylimidazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Melm

Cat. No.: B15573109

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of solvents is paramount for experimental design, process
optimization, and formulation. 1-Methylimidazole (CAS No: 616-47-7), a versatile aprotic
solvent and a precursor to ionic liquids, is increasingly utilized in various chemical and
pharmaceutical applications. This technical guide provides an in-depth overview of its core
physical characteristics, supported by tabulated data for easy reference, detailed experimental
methodologies for property determination, and a logical workflow for solvent characterization.

Core Physical and Chemical Properties

1-Methylimidazole is a colorless to pale yellow liquid with a distinct amine-like odor.[1][2] It is an
aromatic heterocyclic organic compound with the chemical formula CaHeN2.[1][2][3] The
presence of a methyl group on one of the nitrogen atoms of the imidazole ring prevents
tautomerization, which influences its basicity and lowers its melting point compared to
imidazole, making it a useful solvent.[3]

Table 1: General and Molecular Properties of 1-
Methylimidazole
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Property Value Source(s)
Molecular Formula CaHeN2 [2][31[4][5][6]
Molecular Weight 82.10 g/mol [3114]

CAS Number 616-47-7 [B14151[7]
Appearance Colorless to yellow liquid [1112114]
Odor Amine-like [1]

Quantitative Physical Data

The following tables summarize the key quantitative physical properties of 1-methylimidazole,

crucial for its application as a solvent and reagent.

ble 2: Ti I : | Physical < :

Property Value Conditions Source(s)
Melting Point 6 °C [4]181[°l

-60 °C [1][7][10][11][12]

Boiling Point 195.5°C [4]

108 °C (i) {112[]:%][7][81[91[101[11]

197-199 °C [6]

Density 1.03 g/mL at 25 °C (lit.) (L1318 a12]
1.0300 g/cm3 [5]

1.029 g/mL [10]

1.035 g/lcm? at 20 °C [13][14]

Vapor Pressure 0.4 mmHg at 20 °C [8]

0.47 mmHg [4]

0.351 hPa at 20 °C [13][14]
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Note: Variations in reported melting points exist in the literature.

Property Value Conditions Source(s)
Refractive Index 1.495 n20/D (lit.) [L7snianiz]
1.496 [10]

1.4955 to 1.4975 [7][15]

pKa 6.95 at 25 °C [4][11][12]
Viscosity (Kinematic) 1.83 mm?/s at 20 °C [13][14][16]
Viscosity (Dynamic) 1.89 mPa's at 20 °C [14][16][17]
logP (Octanol/Water

Partition Coefficient) 006 L41120]

-0.189 at 25 °C [18]

-0.19 at 25 °C [13][14][16]

Solubility Profile

1-Methylimidazole exhibits a high degree of solubility in a variety of polar solvents, a

characteristic attributed to the nitrogen atoms in the imidazole ring which facilitate hydrogen

bonding.[5]

Table 4: Solubility of 1-Methylimidazole
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Solvent Solubility Source(s)
Water Miscible / Soluble (L5178 a12]
1000000 mg/L (at 20 °C) [4]

145 g/L (at 25°C) [19]

50 mg/ml [20]

Methanol Readily dissolves / Soluble [5]

Slightly soluble

[11][12]

Ethanol

Readily dissolves / Very

[5]L6]

soluble
Chloroform Slightly soluble [11][12]
Acetone Very soluble [6]
Diethyl Ether Very soluble [6]
Organic Solvents Soluble [19]

Note: The term "slightly soluble" in some sources for methanol and chloroform may be context-

dependent and contrast with its high miscibility with water and other alcohols.

Experimental Protocols for Physical Property

Determination

The following are detailed methodologies for the key experiments cited in determining the

physical properties of 1-methylimidazole.

Determination of Boiling Point

The boiling point is determined using a standard distillation apparatus.

e Apparatus: Round-bottom flask, heating mantle, distillation head, condenser, thermometer,

and receiving flask.

e Procedure:
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o A sample of 1-methylimidazole is placed in the round-bottom flask with boiling chips.
o The apparatus is assembled for distillation.
o The sample is heated gently.

o The temperature at which the liquid boils and its vapor is in equilibrium with the liquid, as
indicated by a stable temperature reading on the thermometer with condensing vapor, is
recorded as the boiling point.

Determination of Density

A pycnometer is used for the precise measurement of density.

o Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it), analytical balance.

e Procedure:
o The empty pycnometer is weighed.

o ltis then filled with distilled water of a known temperature and weighed again to determine
the volume of the pycnometer.

o The pycnometer is emptied, dried, and filled with 1-methylimidazole.
o The pycnometer filled with the sample is weighed.

o The density is calculated by dividing the mass of the 1-methylimidazole by the volume of
the pycnometer.

Determination of Refractive Index

A refractometer is used to measure the refractive index.
o Apparatus: Abbe refractometer.

e Procedure:
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o The refractometer is calibrated using a standard of known refractive index.
o Afew drops of 1-methylimidazole are placed on the prism of the refractometer.
o The prism is closed, and the light source is adjusted.

o The knob is turned until the dividing line between the light and dark fields is sharp and
centered in the crosshairs.

o The refractive index is read from the scale.

Determination of Solubility (Shake-Flask Method)

The shake-flask method is a common technique for determining the solubility of a substance in
a solvent.[21]

o Apparatus: Erlenmeyer flasks with stoppers, constant temperature shaker bath, analytical
balance, filtration or centrifugation equipment.

e Procedure:

o An excess amount of 1-methylimidazole is added to a known volume of the solvent in an
Erlenmeyer flask.

o The flask is sealed and placed in a constant temperature shaker bath.
o The mixture is agitated until equilibrium is reached (this can take several hours to days).

o The agitation is stopped, and the solution is allowed to stand to let the undissolved solute
settle.

o A sample of the supernatant is carefully removed and filtered or centrifuged to remove any
solid particles.

o The concentration of 1-methylimidazole in the clear supernatant is determined using an
appropriate analytical technique (e.g., UV-Vis spectroscopy, HPLC, or gravimetry).
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Determination of Surface Tension (Du Nolly Ring
Method)

The Du Nody ring method is a widely used technique for measuring the surface tension of
liquids.

o Apparatus: Tensiometer with a platinum-iridium ring.

e Procedure:
o A sample of 1-methylimidazole is placed in a clean vessel.
o The platinum-iridium ring is cleaned and attached to the tensiometer.
o The ring is immersed in the liquid.

o The force required to pull the ring from the surface of the liquid is measured by the
tensiometer.

o This force is then used to calculate the surface tension, often with corrections for the
geometry of the ring and the volume of liquid lifted.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive characterization of
the physical properties of a solvent like 1-methylimidazole.
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Workflow for Physical Property Characterization of 1-Methylimidazole
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Caption: Workflow for the physical property characterization of 1-methylimidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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